Cas no 54709-09-0 (5-Methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic Acid)

• Product name: 5-Methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic Acid
• CAS No: 54709-09-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4715131

5-Methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-(p-tolyl)-1H-pyrazole-3-carboxylic acid
• 5-methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 5-Methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C12H12N2O3/c1-8-3-5-9(6-4-8)14-11(17-2)7-10(13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： FIYBHJRHNIWWLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 419.6±35.0 °C at 760 mmHg
• Flash Point: 207.6±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methoxy-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)